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Compound of Interest

Compound Name: Mandestrobin

Cat. No.: B1253266

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mandestrobin is a broad-spectrum strobilurin fungicide that effectively controls a range of
plant pathogenic fungi. Its mode of action, like other Qol (Quinone outside Inhibitor) fungicides,
is the inhibition of mitochondrial respiration by binding to the cytochrome bcl complex
(Complex Ill) at the Qo site, ultimately disrupting the fungal pathogen's energy supply.
Mandestrobin is commercially available as a racemic mixture, comprising two stereoisomers:
(R)-mandestrobin and (S)-mandestrobin. It is the (R)-isomer that is primarily responsible for
the fungicidal activity, being the more "toxic moiety". This technical guide provides a
comprehensive overview of the stereoisomers of mandestrobin, their biological activities, and
the experimental protocols for their synthesis, separation, and evaluation.

Fungicidal Activity of Mandestrobin

Racemic mandestrobin has demonstrated efficacy against a wide array of fungal pathogens.
The following table summarizes the fungicidal activity of the racemic mixture against various
fungal species.

Table 1: Fungicidal Activity of Racemic Mandestrobin against Various Fungal Pathogens
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Fungal Species Class EC50 (ppm)
Sclerotinia sclerotiorum Ascomycetes 0.022
Monilinia fructicola Ascomycetes 0.034
Venturia nashicola Ascomycetes 0.016
Botrytis cinerea Fungi Imperfecti 0.075
Cercospora beticola Fungi Imperfecti 0.0082
Alternaria alternata Fungi Imperfecti 0.065
Pyricularia oryzae Fungi Imperfecti 0.062
Septoria tritici Fungi Imperfecti 0.18
Puccinia recondita Basidiomycetes 0.019

Gymnosporangium asiaticum

Basidiomycetes

 To cite this document: BenchChem. [Mandestrobin Stereoisomers: A Technical Deep Dive
into Biological Activity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1253266#stereocisomers-of-mandestrobin-and-their-

biological-activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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